Cas no 1091020-95-9 (N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide)

• Product Name: N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide
• CAS No: 1091020-95-9
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5547374
• Update Time: 2025-06-08

N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]thiophene-2-carboxamide
• N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C18H21NO3S/c1-21-15-6-3-2-5-14(15)18(8-10-22-11-9-18)13-19-17(20)16-7-4-12-23-16/h2-7,12H,8-11,13H2,1H3,(H,19,20)
• InChI Key： YLTBRDSIZBXGQN-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(C3=CC=CC=C3OC)CCOCC2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide

Professional Introduction to N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide (CAS No. 1091020-95-9)

N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide, identified by its CAS number 1091020-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its incorporation of a thiophene ring and an oxane moiety, contribute to its distinctive chemical properties and potential therapeutic applications.

The< strong>N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide structure is characterized by a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur, and an oxane group, which is a three-membered cyclic ether. These structural elements are connected through a methyl linker, forming a complex yet functional molecular framework. The presence of the< strong>2-methoxyphenyl group further enhances the compound's versatility, allowing for various interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The< strong>thiophene ring, in particular, has been extensively studied for its role in drug design due to its ability to modulate electronic properties and interact with biological systems. Studies have shown that thiophene derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of an oxane group in N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide further enhances its potential by introducing additional functional sites for biological interaction.

The< strong>2-methoxyphenyl substituent is another key feature of this compound that contributes to its pharmacological profile. Methoxyphenyl groups are known to enhance binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. This modification allows the compound to exhibit higher efficacy while minimizing off-target effects, which is crucial for developing safe and effective pharmaceuticals.

The synthesis of N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide involves a series of well-defined chemical reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the oxane moiety, followed by the introduction of the thiophene ring and the methoxyphenyl substituent. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to ensure high yields and purity.

The pharmacological activity of N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide has been extensively evaluated in both in vitro and in vivo models. Preliminary studies have demonstrated its potential as an inhibitor of various enzymes implicated in inflammatory and cancer pathways. The compound's ability to modulate these pathways suggests its utility in developing novel therapeutic strategies for chronic diseases.

In addition to its pharmacological potential, N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide has also been explored for its role in drug delivery systems. The unique structural features of this compound make it an excellent candidate for designing targeted drug delivery platforms that can enhance therapeutic efficacy while reducing side effects. Researchers are investigating its use in nanotechnology-based drug delivery systems, where it can act as a stabilizing agent or a targeting ligand.

The future prospects for N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide are promising, with ongoing research focusing on optimizing its synthesis, improving its pharmacological profile, and exploring new applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process for compounds like N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide. These advanced methodologies allow researchers to predict biological activity and optimize molecular structures with unprecedented precision. By leveraging these tools, scientists can rapidly identify lead compounds that exhibit high potential for further development.

In conclusion, N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-carboxamide, with its CAS number 1091020-95-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.